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Compound of Interest

Compound Name: 6-Acetyl-2(3H)-benzoxazolone

Cat. No.: B1331701

An In-depth Technical Guide on 6-Acetyl-2(3H)-benzoxazolone: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Acetyl-2(3H)-benzoxazolone is a key chemical intermediate belonging to the
benzoxazolone class of heterocyclic compounds. The benzoxazolone core is recognized as a
"privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of
biological targets.[1] This technical guide provides a comprehensive overview of the chemical
properties, structural features, and synthesis of 6-Acetyl-2(3H)-benzoxazolone. Detailed
experimental protocols, spectral data, and visualizations are included to support researchers
and scientists in their work with this compound.

Chemical Properties and Identifiers

6-Acetyl-2(3H)-benzoxazolone is a solid compound with the molecular formula CoH7NO3.[2]
[3][4] It is also known by several synonyms, including 6-Acetyl-2-benzoxazolone and 6-
Acetylbenzo[d]oxazol-2(3H)-one.[5]

Table 1: Chemical Identifiers and Properties
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Property Value Reference
CAS Number 54903-09-2 [11[2][4][5]16]
Molecular Formula CoH7NOs3 [21[31[4]
Molecular Weight 177.16 g/mol [1114]
Monoisotopic Mass 177.04259 Da [11[3]

InChi Key QXBNAXVXLAHDTE- (3]

UHFFFAOYSA-N

CC(=0)C1=CC2=C(C=C1)NC(

SMILES [3]
=0)02
Reported as a solid with 95%
Appearance ] [2]
purity.

Table 2: Hazard Identification

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Data sourced from PubChem.[4]

Chemical Structure

The structure of 6-Acetyl-2(3H)-benzoxazolone consists of a bicyclic benzoxazolone core,
which is a fusion of a benzene ring and an oxazolidin-2-one ring. An acetyl group is substituted
at the 6-position of the benzene ring.
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Key Functional Groups

N-H of Lactam

Acetyl Group (C=0)

Oxazolidin-2-one Ring (Lactam)

Benzene Ring

6-Acetyl-2(3H)-benzoxazolone Structure

Click to download full resolution via product page

Caption: Chemical structure of 6-Acetyl-2(3H)-benzoxazolone.

Synthesis

The most common and regioselective method for synthesizing 6-Acetyl-2(3H)-benzoxazolone
is through the Friedel-Crafts acylation of 2(3H)-benzoxazolone.[1][7] This electrophilic aromatic
substitution reaction consistently places the acetyl group at the 6-position of the benzoxazolone

ring.[1][7]

Friedel-Crafts Acylation Workflow
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Caption: General workflow for the synthesis of 6-Acetyl-2(3H)-benzoxazolone.
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Detailed Experimental Protocol: Friedel-Crafts Acylation

This protocol is based on a reported method with a 77% yield.[1]

Materials:

2(3H)-Benzoxazolone

Acetyl chloride

Aluminum chloride (AICI3)

Dimethylformamide (DMF)

Crushed ice

Water

Procedure:

o Catalyst Complex Formation: In a reaction vessel, prepare the AICIs-DMF complex.
¢ Reaction Setup: Dissolve 2(3H)-benzoxazolone in the AICIs-DMF complex.

o Acylation: Add acetyl chloride dropwise to the reaction mixture while stirring.

o Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).

e Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker
containing crushed ice to quench the reaction and precipitate the product.

« |solation: Collect the solid precipitate by vacuum filtration.
 Purification: Wash the collected solid with cold water to remove any remaining impurities.

e Drying: Dry the purified 6-Acetyl-2(3H)-benzoxazolone product.

Spectral Data
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Spectroscopic data is crucial for the structural confirmation of 6-Acetyl-2(3H)-benzoxazolone.

Table 3: Characteristic Infrared (IR) Absorption Bands

Expected Absorption

Functional Group Vibration Type

Range (cm™?)
N-H (Lactam) Stretch 3100 - 3300
C=0 (Lactam) Stretch 1760 - 1780
C=0 (Acetyl) Stretch ~1680
Aromatic C-H Stretch >3000
Aromatic C=C Stretch 1450 - 1600

Data is based on expected values for the functional groups present.[1]

Table 4: Mass Spectrometry Data

lon/Adduct Calculated m/z
M]* 177.04204
[M+H]* 178.04987
[M+Na]* 200.03181

Data sourced from PubChemLite and other literature.[1][3]

While *H NMR and 3C NMR data are essential for complete structural elucidation, specific

chemical shift values are not readily available in the aggregated search results. However,

spectra are noted to be available through specialized databases.[8]

Biological Significance and Applications

The 2(3H)-benzoxazolone core is a versatile scaffold that has led to the development of

compounds with a wide spectrum of pharmacological activities.[1]
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Caption: Biological activities associated with the 6-Acetyl-2(3H)-benzoxazolone scaffold.

Derivatives of 6-Acetyl-2(3H)-benzoxazolone have been investigated for several therapeutic
applications:

o Anti-inflammatory and Analgesic Properties: The structural backbone has been a template
for developing new anti-inflammatory and pain-relieving agents.[1] In vivo studies, such as
the carrageenan-induced paw edema test in rodents, have demonstrated the anti-
inflammatory potential of 6-acyl-2(3H)-benzoxazolone derivatives.[1]

» Antimicrobial Activity: Various synthesized 6-acyl-3-(substituted)-2(3H)-benzoxazolones have
shown promising antibacterial and antifungal activities.[1]

o Anticancer Research: Chalcones derived from 6-Acetyl-2(3H)-benzoxazolone have been
synthesized and evaluated for their cytotoxic effects against several human tumor cell lines.

[7]

Conclusion

6-Acetyl-2(3H)-benzoxazolone is a valuable building block in medicinal chemistry and drug
discovery. Its straightforward and regioselective synthesis, coupled with the diverse biological
activities of its derivatives, makes it a compound of significant interest for further research and
development. This guide provides foundational technical information to aid researchers in
harnessing the potential of this versatile chemical scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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